Cas no 6760-14-1 (2-amino-5-nitropyridine-3-carboxylic acid)

• Product Name: 2-amino-5-nitropyridine-3-carboxylic acid
• CAS No: 6760-14-1
• MF: C₆H₅N₃O₄
• MW: 183.121600866318
• MDL: MFCD03427671
• CID: 46978
• PubChem ID: 2734435
• Update Time: 2025-05-19

2-amino-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-nitronicotinic acid
• 2-Amino-5-nitro-3-pyridinecarboxylic acid
• 2-amino-5-nitropyridine-3-carboxylic acid
• 2-amino-5-nitro-nicotinic acid
• 2-Amino-5-nitronicotinsaeure
• 5-Nitro-2-amino-nicotinsaeure
• AKOS002391483
• 6760-14-1
• MFCD03427671
• EN300-125584
• CS-0060270
• FT-0658592
• SCHEMBL914516
• W17957
• J-507968
• AS-59970
• Z274567514
• DTXSID00370311
• SB53878
• 2-Amino-5-nitronicotinicacid
• A835823
• SY002393
• OVKURXPJUDVKKU-UHFFFAOYSA-N
• DB-073904
• 832-828-0

• MDL： MFCD03427671
• Inchi： 1S/C6H5N3O4/c7-5-4(6(10)11)1-3(2-8-5)9(12)13/h1-2H,(H2,7,8)(H,10,11)
• InChI Key： OVKURXPJUDVKKU-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 183.02800
• Monoisotopic Mass: 183.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.6188 (rough estimate)
• Boiling Point: 316.77°C (rough estimate)
• Refractive Index: 1.6910 (estimate)
• PSA: 122.03000
• LogP: 1.37460

2-amino-5-nitropyridine-3-carboxylic acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 2-amino-5-nitropyridine-3-carboxylic acid

Comprehensive Overview of 2-Amino-5-nitropyridine-3-carboxylic Acid (CAS No. 6760-14-1): Properties, Applications, and Research Insights

2-Amino-5-nitropyridine-3-carboxylic acid (CAS No. 6760-14-1) is a specialized organic compound with a unique molecular structure, combining an amino group, a nitro group, and a carboxylic acid functionality on a pyridine ring. This configuration endows it with distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical research, and material science. The compound's nitropyridine core and carboxylic acid moiety contribute to its reactivity, enabling applications in heterocyclic synthesis and drug intermediate preparation.

In recent years, the demand for nitrogen-containing heterocycles like 2-amino-5-nitropyridine-3-carboxylic acid has surged due to their role in developing agrochemicals, dyes, and bioactive molecules. Researchers frequently search for "synthesis of nitropyridine derivatives" or "applications of aminopyridine carboxylic acids," reflecting its relevance in modern chemistry. Its CAS No. 6760-14-1 is often used in patent literature and regulatory documentation, emphasizing its commercial and scientific significance.

The compound's solubility in polar solvents like dimethyl sulfoxide (DMSO) and its thermal stability up to 200°C make it suitable for high-temperature reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a critical factor for pharmaceutical-grade intermediates. Environmental and safety studies highlight its low volatility, aligning with green chemistry principles—a trending topic in sustainable research.

Emerging studies explore 2-amino-5-nitropyridine-3-carboxylic acid as a precursor for fluorescent probes and coordination polymers, addressing gaps in sensor technology and catalysis. Questions like "how to modify nitropyridine for optoelectronics" or "nitropyridine carboxylate metal complexes" frequently appear in academic forums, underscoring its interdisciplinary potential. Innovations in crystal engineering further leverage its hydrogen-bonding capacity for designing functional materials.

From an industrial perspective, suppliers often list CAS 6760-14-1 under high-purity categories, catering to labs requiring stringent quality control. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling in research settings. The compound's cost-effectiveness and scalability in multi-step syntheses position it as a viable candidate for large-scale applications, resonating with queries about "bulk nitropyridine suppliers."

Future directions may focus on bioconjugation strategies using 2-amino-5-nitropyridine-3-carboxylic acid to develop targeted drug delivery systems, a hot topic in precision medicine. Its compatibility with click chemistry and cross-coupling reactions opens avenues for modular molecular design, answering frequent searches like "nitropyridine in medicinal chemistry." Collaborative efforts between academia and industry continue to expand its utility, ensuring its prominence in cutting-edge research.